Cas no 322471-96-5 (2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)-)
322471-96-5 structure
Product Name:2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)-
CAS No:322471-96-5
MF:C8H15NO2
MW:157.210202455521
CID:301411
PubChem ID:45084887
Update Time:2025-04-19
2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)-
- 2-Piperidinecarboxylicacid,5-ethyl-,(2R,5S)-(9CI)
- 322471-96-5
- (2R,5S)-5-Ethylpiperidine-2-carboxylic acid
- DTXSID90665743
-
- Inchi: 1S/C8H15NO2/c1-2-6-3-4-7(8(10)11)9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m0/s1
- InChI Key: VUXDCBPGTJLQFW-NKWVEPMBSA-N
- SMILES: OC([C@H]1CC[C@H](CC)CN1)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.2
Experimental Properties
- PSA: 49.33
2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
322471-96-5 (2-Piperidinecarboxylicacid, 5-ethyl-, (2R,5S)-) Related Products
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